Cas no 14471-16-0 (1,4-Benzenediamine,N1,N4-bis(cyclohexylmethyl)-)

• Product Name: 1,4-Benzenediamine,N1,N4-bis(cyclohexylmethyl)-
• CAS No: 14471-16-0
• MF: C₂₀H₃₂N₂
• MW: 300.481485366821
• CID: 204443
• PubChem ID: 84463
• Update Time: 2025-04-19

1,4-Benzenediamine,N1,N4-bis(cyclohexylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-bis(cyclohexylmethyl)-
• N,N'-Bis(cyclohexylmethyl)-p-phenylenediamine
• p-Phenylenediamine, N,N'-bis(cyclohexylmethyl)-
• 14471-16-0
• DTXSID0074005

• Inchi： 1S/C20H32N2/c1-3-7-17(8-4-1)15-21-19-11-13-20(14-12-19)22-16-18-9-5-2-6-10-18/h11-14,17-18,21-22H,1-10,15-16H2
• InChI Key： LSXNQSIMWBNYAO-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NCC1CCCCC1)CC1CCCCC1

Computed Properties

• Exact Mass: 300.25676
• Monoisotopic Mass: 300.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: 6.6

Experimental Properties

• Density: 1.024
• Boiling Point: 465.7°Cat760mmHg
• Flash Point: 283.4°C
• Refractive Index: 1.574
• PSA: 24.06